Cas no 2322623-47-0 (2-[(3S)-4-(9H-Fluoren-9-ylmethoxycarbonyl)morpholin-3-yl]acetic acid)

• Product Name: 2-[(3S)-4-(9H-Fluoren-9-ylmethoxycarbonyl)morpholin-3-yl]acetic acid
• CAS No: 2322623-47-0
• MF: C₂₁H₂₁NO₅
• MW: 367.395146131516
• CID: 6794699
• PubChem ID: 52493329
• Update Time: 2025-06-11

2-[(3S)-4-(9H-Fluoren-9-ylmethoxycarbonyl)morpholin-3-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(3S)-4-(9H-Fluoren-9-ylmethoxycarbonyl)morpholin-3-yl]acetic acid
• 2322623-47-0

• Inchi： 1S/C21H21NO5/c23-20(24)11-14-12-26-10-9-22(14)21(25)27-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19H,9-13H2,(H,23,24)/t14-/m0/s1
• InChI Key： YSUBDIHIMSHFMI-AWEZNQCLSA-N
• SMILES： O1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)[C@@H](CC(=O)O)C1

Computed Properties

• Exact Mass: 367.14197277g/mol
• Monoisotopic Mass: 367.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-[(3S)-4-(9H-Fluoren-9-ylmethoxycarbonyl)morpholin-3-yl]acetic acid

Introduction to 2-[(3S)-4-(9H-Fluoren-9-ylmethoxycarbonyl)morpholin-3-yl]acetic Acid (CAS No. 2322623-47-0)

2-[(3S)-4-(9H-Fluoren-9-ylmethoxycarbonyl)morpholin-3-yl]acetic acid, identified by its CAS number 2322623-47-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate stereochemistry and functional group diversity, making it a promising candidate for various therapeutic applications.

The molecular structure of 2-[(3S)-4-(9H-Fluoren-9-ylmethoxycarbonyl)morpholin-3-yl]acetic acid incorporates several key features that contribute to its biological activity. The presence of a morpholine ring, which is a common motif in bioactive molecules, enhances its solubility and bioavailability. Additionally, the fluorenylmethoxycarbonyl (Fmoc) group serves as a protecting group in peptide synthesis but also contributes to the overall stability and reactivity of the molecule.

Recent advancements in drug discovery have highlighted the importance of chiral compounds in achieving targeted therapeutic effects. The stereochemistry at the 3-position of the morpholine ring, specifically the (3S) configuration, plays a crucial role in determining the compound's pharmacological properties. This configuration has been shown to enhance binding affinity and selectivity, making it an attractive feature for drug development.

In the realm of medicinal chemistry, the synthesis and optimization of such complex molecules are essential for developing novel treatments for various diseases. The synthesis of 2-[(3S)-4-(9H-Fluoren-9-ylmethoxycarbonyl)morpholin-3-yl]acetic acid involves multi-step organic reactions, including stereoselective transformations, which require meticulous planning and execution. The use of advanced synthetic methodologies ensures high yields and purity, which are critical for subsequent biological evaluations.

The pharmacological profile of this compound has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, it has shown promise in inhibiting enzymes that are overexpressed in cancer cells, thereby disrupting tumor growth and proliferation. Additionally, its ability to modulate immune responses has been explored, suggesting its potential in treating inflammatory disorders.

The role of fluorinated aromatic rings in enhancing metabolic stability and bioavailability has been well-documented. The incorporation of a fluorenylmethoxycarbonyl group in 2-[(3S)-4-(9H-Fluoren-9-ylmethoxycarbonyl)morpholin-3-yl]acetic acid not only improves its chemical stability but also extends its half-life in biological systems. This feature is particularly advantageous for drug candidates that require prolonged therapeutic effects.

Computational modeling and molecular dynamics simulations have been instrumental in understanding the interactions between this compound and biological targets. These studies have provided insights into the binding mechanisms and have helped identify key residues that contribute to its efficacy. By leveraging computational tools, researchers can optimize the molecular structure further to enhance potency and reduce off-target effects.

The development of novel drug candidates often involves interdisciplinary collaboration between chemists, biologists, and pharmacologists. The synthesis and characterization of 2-[(3S)-4-(9H-Fluoren-9-ylmethoxycarbonyl)morpholin-3-yl]acetic acid exemplify this collaborative approach. Chemists focus on designing efficient synthetic routes, while biologists investigate the biological activity and mechanisms of action. Pharmacologists then evaluate the drug-like properties, such as pharmacokinetics and toxicity, to ensure safety and efficacy.

Ongoing research continues to uncover new applications for this compound. Its structural features make it a versatile scaffold for designing derivatives with enhanced properties. By modifying specific functional groups or introducing new moieties, researchers can tailor its pharmacological profile to target different disease states more effectively.

The regulatory landscape for new drug approvals is stringent and requires comprehensive data on safety and efficacy. The thorough characterization of 2-[(3S)-4-(9H-Fluoren-9-ylmethoxycarbonyl)morpholin-